2916391000 O-methyl benzoic acid.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
2916391000 2-methylbenzoic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:6.5%.General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104307-100g |
O-Toluic acid |
118-90-1 | 98% | 100g |
¥34.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104307-2.5kg |
O-Toluic acid |
118-90-1 | 98% | 2.5kg |
¥518.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104307-500g |
O-Toluic acid |
118-90-1 | 98% | 500g |
¥136.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S6217-25mg |
o-Toluic acid |
118-90-1 | 99.75% | 25mg |
¥794.73 | 2023-09-15 | |
| Chemenu | CM158644-500g |
2-Methylbenzoic acid |
118-90-1 | 95+% | 500g |
$102 | 2021-06-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012630-2.5kg |
O-Toluic acid |
118-90-1 | 98% | 2.5kg |
￥405 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012630-100g |
O-Toluic acid |
118-90-1 | 98% | 100g |
￥29 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012630-500g |
O-Toluic acid |
118-90-1 | 98% | 500g |
￥100 | 2024-05-26 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S30106-25g |
o-Toluic acid |
118-90-1 | AR，99% | 25g |
￥30.00 | 2021-09-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S30106-100g |
o-Toluic acid |
118-90-1 | AR，99% | 100g |
￥45.00 | 2021-09-02 |
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O-Toluic acid, with the chemical formula C₇H₈O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 118-90-1, uniquely identifies it in scientific literature and industrial applications. This aromatic carboxylic acid is a derivative of toluene and has garnered considerable attention due to its versatile chemical properties and potential applications in drug synthesis and material science.
The molecular structure of O-Toluic acid features a benzene ring substituted with a hydroxyl group and a carboxylic acid group at the ortho position. This configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various chemical reactions and formulations.
In recent years, O-Toluic acid has been extensively studied for its role in pharmaceutical development. Researchers have explored its potential as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo various chemical transformations, such as esterification and reduction, makes it a versatile building block for complex molecular architectures.
One of the most notable applications of O-Toluic acid is in the production of fine chemicals and specialty materials. Its derivatives are used in the manufacture of dyes, fragrances, and corrosion inhibitors. The compound's stability under various conditions and its compatibility with other chemicals make it an ideal candidate for industrial processes.
The pharmaceutical industry has also shown interest in O-Toluic acid due to its potential biological activities. Studies have indicated that certain derivatives of this compound exhibit antimicrobial and anti-inflammatory properties. These findings have spurred further research into developing novel therapeutic agents based on O-Toluic acid scaffolds.
Recent advancements in synthetic chemistry have enabled more efficient methods for producing O-Toluic acid. Catalytic processes and green chemistry approaches have been developed to minimize waste and improve yield. These innovations not only enhance the economic viability of O-Toluic acid production but also align with global sustainability goals.
The analytical characterization of O-Toluic acid is another area of active research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of samples. These analytical methods are crucial for ensuring the quality and consistency of O-Toluic acid used in pharmaceuticals and industrial applications.
In conclusion, O-Toluic acid (CAS No: 118-90-1) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties and diverse applications make it a subject of ongoing research and development. As scientific understanding progresses, the potential uses of O-Toluic acid are expected to expand, further solidifying its importance in the chemical industry.
